Cas no 898756-82-6 ([4-(azetidin-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone)

• Product Name: [4-(azetidin-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• CAS No: 898756-82-6
• MF: C₁₈H₁₆F₃NO
• MW: 319.320955276489
• MDL: MFCD03841584
• CID: 1946056
• PubChem ID: 24724415
• Update Time: 2025-04-21

[4-(azetidin-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-(azetidin-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• 4'-AZETIDIN-1-YLMETHYL-2-TRIFLUOROMETHYLBENZOPHENONE
• CTK5G4076
• AG-H-63925
• 4'-azetidinomethyl-2-trifluoromethylbenzophenone
• DTXSID10642814
• [4-(1-Azetidinylmethyl)phenyl][2-(trifluoromethyl)phenyl]methanone
• {4-[(Azetidin-1-yl)methyl]phenyl}[2-(trifluoromethyl)phenyl]methanone
• SB51624
• MFCD03841584
• AKOS016020233
• 1-({4-[2-(TRIFLUOROMETHYL)BENZOYL]PHENYL}METHYL)AZETIDINE
• (4-(Azetidin-1-ylmethyl)phenyl)(2-(trifluoromethyl)phenyl)methanone
• 898756-82-6

• MDL： MFCD03841584
• Inchi： 1S/C18H16F3NO/c19-18(20,21)16-5-2-1-4-15(16)17(23)14-8-6-13(7-9-14)12-22-10-3-11-22/h1-2,4-9H,3,10-12H2
• InChI Key： DPAZWOXISUPYIY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C=CC(=CC=1)CN1CCC1)=O)(F)F

Computed Properties

• Exact Mass: 319.11800
• Monoisotopic Mass: 319.11839862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.08000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones